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In the realm of light metal casting, aluminum-silicon (Al-Si) alloys have long been the industry

standard, lauded for their excellent castability and balanced mechanical properties. However,

emerging research into aluminum-calcium (Al-Ca) based alloys presents a compelling

alternative, suggesting notable advantages in specific performance areas. This guide provides

a detailed comparison of the performance characteristics of these two alloy systems, supported

by experimental data from various studies.

Mechanical Properties: A Tale of Two Systems
The mechanical behavior of a casting alloy is paramount to its application. While Al-Si alloys

are known for their good strength and ductility, Al-Ca alloys, particularly when alloyed with other

elements like zinc, exhibit a competitive profile.

Below is a summary of typical mechanical properties for representative alloys from each

system. It is important to note that these values are compiled from different studies and may

not be directly comparable due to variations in casting processes and testing parameters.
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Property
Al-Ca System (Al-
3%Zn-3%Ca)[1]

Al-Si System
(A356-T6)[2][3]

Al-Si System
(A380)[2][4]

Ultimate Tensile

Strength (UTS)
206 - 269 MPa ~255 MPa ~324 MPa

Yield Strength (YS) Not Specified ~180 MPa ~160 MPa

Elongation at Fracture 4.6 - 7.1% ~5% ~3.5%

Note: The properties for the Al-Ca system are presented as a range from a study investigating

the effect of Sc and Zr additions. The values for A356-T6 and A380 are typical values reported

in literature.

Castability: Fluidity and Hot Tearing Resistance
Castability encompasses an alloy's ability to be cast into a desired shape without defects. Key

aspects of castability include fluidity—the ability of the molten metal to fill a mold cavity—and

resistance to hot tearing, which is the formation of cracks during solidification.

Qualitative assessments suggest that Al-Ca based alloys possess favorable castability.[1] In

contrast, Al-Si alloys are renowned for their excellent castability, which is a primary reason for

their widespread use. Silicon's presence in these alloys is known to enhance fluidity.

Quantitative data directly comparing the fluidity and hot tearing susceptibility of Al-Ca and Al-Si

alloys under the same experimental conditions is limited in the available literature. However,

standardized tests are employed to evaluate these properties.

Experimental Protocols
To ensure accurate and reproducible data, standardized experimental procedures are crucial.

The following are detailed methodologies for key experiments cited in the evaluation of

aluminum casting alloys.

Tensile Testing
The tensile properties of cast aluminum alloys are typically determined according to the ASTM

E8/E8M standard.
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Methodology:

Specimen Preparation: Cast or machined test specimens with a defined gauge length and

cross-sectional area are prepared. For cast alloys, the specimen's properties can be highly

dependent on the casting process and any subsequent heat treatment.

Testing Apparatus: A universal testing machine equipped with an extensometer is used.

Procedure: The specimen is mounted in the grips of the testing machine and subjected to a

uniaxial tensile load at a constant strain rate until fracture. The load and the corresponding

elongation are continuously recorded.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the

ultimate tensile strength, yield strength (typically at 0.2% offset), and elongation at fracture

are determined.
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Workflow for Tensile Testing of Casting Alloys.

Casting Fluidity Testing
The fluidity of a casting alloy is often evaluated using a spiral mold test.
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Methodology:

Mold Preparation: A standardized spiral-shaped mold, typically made of sand or steel, is

prepared.

Melting and Pouring: The alloy is melted and heated to a specific superheat temperature

above its liquidus. The molten metal is then poured into the gating system of the spiral mold.

Measurement: After solidification, the casting is removed from the mold, and the length of the

solidified spiral is measured.

Comparison: The spiral length is used as a quantitative measure of fluidity. Longer spirals

indicate higher fluidity.
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Experimental Workflow for Spiral Fluidity Test.

Hot Tearing Susceptibility Testing
The resistance of an alloy to hot tearing can be assessed using a constrained rod casting test.

Methodology:

Mold Setup: A mold with a rod-shaped cavity is used. The ends of the rod are constrained to

prevent contraction during solidification. The mold is often instrumented with thermocouples
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and a load cell.

Casting: The molten alloy is poured into the mold.

Data Acquisition: As the casting solidifies and cools, it attempts to contract but is restrained

by the mold. This generates tensile stresses. The load cell measures the stress

development, and thermocouples record the cooling curve.

Analysis: The presence and severity of hot tears are evaluated visually and can be

correlated with the stress and temperature data. A higher peak stress or the occurrence of

cracks indicates a greater susceptibility to hot tearing.
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Logical Relationship in Hot Tearing Test.

Conclusion
Both Al-Ca and Al-Si casting alloys offer unique sets of properties that make them suitable for a

range of applications. Al-Si alloys are well-established materials with a vast database of

performance data and a proven track record of excellent castability and good all-around

mechanical properties. Al-Ca alloys, while less conventional, show promise as a viable

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13803358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alternative, with some studies indicating competitive mechanical properties and favorable

casting characteristics.[1]

For researchers, scientists, and drug development professionals, the choice between these

alloy systems will depend on the specific performance requirements of the application. Where

high-integrity, complex castings are required, the superior castability of Al-Si alloys may be

advantageous. However, for applications where other specific properties offered by Al-Ca alloys

are desired, they represent a compelling field for further investigation and development. The

detailed experimental protocols provided in this guide offer a framework for conducting further

comparative studies to generate direct, quantitative data to inform material selection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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